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CAS No.: 104601-39-0

Cat. No.: B028480

Get Quote

Abstract
This technical guide provides an in-depth exploration of 4-Phenyldibenzothiophene, a

heterocyclic aromatic compound of significant interest in materials science and as a structural

motif in medicinal chemistry. We will dissect its core physicochemical properties, detail

established and novel synthetic pathways with an emphasis on mechanistic rationale, and

discuss its analytical characterization. Furthermore, this document explores the current and

potential applications of the dibenzothiophene scaffold, particularly contextualizing its relevance

for professionals in drug discovery and development by drawing parallels with other bioactive

sulfur-containing heterocyles. This guide is intended to serve as a foundational resource for

researchers and scientists engaged in the study and application of advanced aromatic

systems.

Introduction: The Significance of the
Dibenzothiophene Scaffold
Dibenzothiophene and its derivatives represent a class of sulfur-containing heterocyclic

compounds that have garnered considerable attention. Structurally, they consist of a central
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thiophene ring fused to two benzene rings. This arrangement results in a rigid, planar, and

electron-rich system with unique photophysical and electronic properties. While the parent

compound is often associated with its presence in crude oil, substituted derivatives like 4-
Phenyldibenzothiophene are pivotal building blocks in organic electronics, serving as

components in Organic Light-Emitting Diodes (OLEDs) and organic semiconductors.

For drug development professionals, polycyclic aromatic scaffolds are of perennial interest. The

dibenzothiophene core, while not as prevalent as scaffolds like benzothiazole, offers a unique

isostere for other planar aromatic systems and presents a vector for creating novel chemical

entities.[1][2] Understanding the properties and synthesis of derivatives such as 4-
Phenyldibenzothiophene is the first step toward exploring their potential as pharmacophores

or key intermediates in the synthesis of complex bioactive molecules.[3]

Core Physicochemical and Structural Properties
The fundamental identity of a molecule is defined by its structure, formula, and weight. 4-
Phenyldibenzothiophene is an aromatic hydrocarbon characterized by the attachment of a

phenyl group at the 4-position of the dibenzothiophene core.

Chemical Structure
The structure of 4-Phenyldibenzothiophene is depicted below, illustrating the fusion of the

thiophene and benzene rings with the appended phenyl group.

Caption: 2D structure of 4-Phenyldibenzothiophene.

Key Identifiers and Properties
A summary of the essential quantitative data for 4-Phenyldibenzothiophene is provided

below. These values are critical for experimental design, analytical characterization, and

computational modeling.
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Property Value Source(s)

Molecular Formula C₁₈H₁₂S [4][5][6][7]

Molecular Weight 260.35 g/mol (or 260.4 g/mol ) [4][5][6][7]

Exact Mass 260.06597156 Da [4][5]

CAS Number 104601-39-0 [4][5]

IUPAC Name 4-phenyldibenzothiophene [5]

SMILES
C1=CC=C(C=C1)C2=CC=CC3

=C2SC4=CC=CC=C34
[5][6]

InChI Key
BMCNAHBDZUYGJG-

UHFFFAOYSA-N
[4][5][6][7]

Topological Polar Surface Area 28.2 Å² [4][5]

logP (Octanol/Water) 5.721 (Calculated) [6]

Heavy Atom Count 19 [4][5]

Rotatable Bond Count 1 [4]

Hydrogen Bond Acceptor

Count
1 [4]

Hydrogen Bond Donor Count 0 [4]

Synthesis and Mechanistic Considerations
The synthesis of substituted dibenzothiophenes is a critical area of research. Methodologies

must be efficient, high-yielding, and adaptable to create diverse derivatives. A novel one-pot

synthesis for 4-phenyldibenzothiophene has been developed, offering advantages over

previous multi-step approaches.[8]

One-Pot Synthesis from Dihalobenzene
A patented method describes an efficient process starting from readily available dihalobenzene

and phenyllithium.[8] This approach is notable for its convergence and high yield.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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